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Compound Name: Fluciclovine

Cat. No.: B1672863 Get Quote

Technical Support Center: Fluciclovine PET/CT
Imaging
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in identifying and

mitigating imaging artifacts in Fluciclovine PET/CT scans.

Troubleshooting Guides
This section offers solutions to specific problems that may arise during Fluciclovine PET/CT

imaging.

Issue 1: High Radiotracer Activity in the Bladder Obscuring Pelvic Structures

Problem: Intense Fluciclovine uptake in the urinary bladder can create artifacts and make it

difficult to visualize adjacent structures, such as the prostate bed and pelvic lymph nodes.[1]

[2] This can lead to false negatives or equivocal findings.

Cause: Fluciclovine is excreted through the renal system, leading to accumulation in the

bladder.[3] Voiding immediately before the scan can paradoxically increase early bladder

activity.[1]

Solution:
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Patient Preparation: Instruct patients to avoid voiding for at least 30 to 60 minutes prior to

the injection of Fluciclovine.[1][3] For PET/CT scans involving a contrast medium,

patients should refrain from voiding for one hour before the injection until the scan is

complete.[2][3]

Hydration: While patients should be well-hydrated, the timing of voiding is crucial.

Encourage hydration in the hours leading up to the fasting period.

Image Acquisition Timing: Initiate the PET scan 3-5 minutes after the Fluciclovine
injection to capture the optimal tumor-to-background ratio before significant bladder filling

occurs.[3]

Post-Scan Voiding: After the scan is complete, encourage the patient to void to reduce

radiation exposure.[4]

Issue 2: Motion Artifacts Blurring Lesion Margins and Affecting SUV Quantification

Problem: Patient motion during the scan can lead to misregistration between the PET and

CT images, resulting in blurred lesion boundaries and inaccurate Standardized Uptake Value

(SUV) measurements.[5] Respiratory motion can cause an underestimation of SUV by 25%

or more.[5]

Cause: Voluntary or involuntary patient movement, including breathing, during the separate

acquisition of CT and PET data.

Solution:

Patient Comfort and Instruction: Ensure the patient is in a comfortable position to minimize

movement.[4] Clearly instruct the patient to remain still and breathe shallowly during both

the CT and PET acquisitions.[4]

Immobilization Devices: Use cushions and other positioning aids to help the patient

maintain a stable position.

Respiratory Gating: For challenging cases with significant respiratory motion, consider

using respiratory-gated PET/CT acquisition.
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Data-Driven Motion Correction: Post-acquisition, data-driven motion correction techniques

can be applied by analyzing the acquired PET data to retrospectively identify and correct

for motion.[6]

Issue 3: Metal Artifacts from Implants Causing Streaks and Inaccurate Attenuation Correction

Problem: Metallic implants, such as hip prostheses or dental fillings, can cause severe streak

artifacts on CT images. These artifacts propagate to the attenuation correction map, leading

to artificially high or low tracer uptake in adjacent tissues on the PET images and affecting

SUV quantification.[7]

Cause: The high density of metal causes photon starvation and beam hardening on the CT

scan.

Solution:

Patient Screening: Identify patients with metallic implants prior to scanning.

CT Protocol Modification: In some cases, modifying the CT acquisition parameters (e.g.,

using higher kVp) can help reduce artifacts.

Metal Artifact Reduction (MAR) Software: The most effective solution is to use iterative

metal artifact reduction (iMAR) algorithms during CT image reconstruction.[7][8] These

algorithms can significantly reduce artifacts and improve the accuracy of PET

quantification.[7][8]

Image Review: Carefully review the non-attenuation-corrected (NAC) PET images to

confirm whether areas of high uptake correspond to true tracer accumulation or are the

result of attenuation correction artifacts.

Frequently Asked Questions (FAQs)
Q1: What is the optimal patient preparation protocol to minimize artifacts in Fluciclovine
PET/CT?

A1: A comprehensive patient preparation protocol is crucial for high-quality Fluciclovine
PET/CT imaging. Key steps include:
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Fasting: Patients should fast for at least 4 hours before the scan.[3]

Exercise: Avoid strenuous physical activity for 24 hours prior to the scan.[9]

Voiding: Patients should be instructed not to void for at least 30-60 minutes before the

Fluciclovine injection.[1][3]

Medications: Patients can take their prescribed medications with small sips of water.[9]

Clothing: Patients should wear clothing without metal zippers or buttons, and remove any

metallic items like jewelry.[9]

Q2: How does urinary bladder activity in Fluciclovine PET/CT affect quantitative analysis?

A2: High urinary bladder activity can significantly impact the quantitative analysis of pelvic

lesions. The intense uptake can lead to a "halo" artifact, and spillover of activity can artificially

increase the measured SUV in adjacent tissues. A study comparing a voiding versus non-

voiding protocol before Fluciclovine injection showed a significant difference in bladder

activity.

Protocol Median Bladder SUVmax Median Bladder SUVmean

Voiding Protocol 4.9 2.8

Non-Voiding Protocol 2.1 1.3

Data from a study on

characterizing and mitigating

bladder radioactivity.[1]

Q3: What is the impact of metal artifact reduction (MAR) algorithms on Fluciclovine PET/CT

scans?

A3: MAR algorithms are essential for accurate imaging in patients with metallic implants. These

algorithms work by correcting the streak artifacts on the CT images, which in turn improves the

accuracy of the PET attenuation correction. Studies using other PET tracers have shown that

iterative MAR (iMAR) can significantly reduce quantification errors. For example, one study on

FDG PET/CT demonstrated that iMAR significantly decreased artificially high SUVmean by

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://tech.snmjournals.org/content/47/4/282
https://www.brownhealth.org/centers-services/pet-ct/preparing-your-petct-exam/how-prepare-your-fluciclovine-scan
https://www.benchchem.com/product/b1672863?utm_src=pdf-body
https://tech.snmjournals.org/content/48/1/24
https://tech.snmjournals.org/content/47/4/282
https://www.brownhealth.org/centers-services/pet-ct/preparing-your-petct-exam/how-prepare-your-fluciclovine-scan
https://www.brownhealth.org/centers-services/pet-ct/preparing-your-petct-exam/how-prepare-your-fluciclovine-scan
https://www.benchchem.com/product/b1672863?utm_src=pdf-body
https://www.benchchem.com/product/b1672863?utm_src=pdf-body
https://tech.snmjournals.org/content/48/1/24
https://www.benchchem.com/product/b1672863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11.1% in bright band artifacts and increased artificially low SUVmean by 33.3% in dark band

artifacts.[8] While specific quantitative data for Fluciclovine is limited, the principles are directly

applicable.

Artifact Type Reconstruction Method
Mean Decrease in
SUVmean

Bright Band Artifact iMAR 11.1%

Artifact Type Reconstruction Method Mean Increase in SUVmean

Dark Band Artifact iMAR 33.3%

Quantitative impact of iMAR on

SUVmean in FDG PET/CT.[8]

Q4: What is the recommended patient positioning to avoid artifacts?

A4: Proper patient positioning is critical to minimize artifacts. The standard recommendation is

for the patient to be positioned supine with their arms raised above their head.[4] This

positioning helps to:

Reduce attenuation artifacts from the arms in the chest and abdomen.

Provide a more consistent and reproducible scan geometry.

If a patient is unable to tolerate this position, an alternative with arms down can be used, but

the potential for artifacts should be noted.[3]

Experimental Protocols
Protocol for Minimizing Urinary Bladder Artifacts

Patient Instruction: Clearly instruct the patient to fast for at least 4 hours and to avoid voiding

for 30-60 minutes prior to the scheduled injection time.

Pre-injection Confirmation: Verbally confirm with the patient that they have not voided within

the specified timeframe.
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Radiotracer Administration: Administer 370 MBq (10 mCi) of Fluciclovine F 18

intravenously.

Uptake Period: The uptake period is short. Position the patient on the scanner immediately

after injection.

Image Acquisition: Begin the PET scan 3-5 minutes post-injection, starting from the mid-thigh

and proceeding to the base of the skull.

Post-Scan Instructions: Encourage the patient to void immediately after the scan is

completed.

Protocol for Mitigating Metal Artifacts

Patient Screening: During scheduling, identify if the patient has any metallic implants (e.g.,

hip prosthesis, dental implants).

CT Acquisition with MAR: Utilize a CT scanner equipped with an iterative metal artifact

reduction (iMAR) algorithm.

CT Reconstruction: Reconstruct the CT data with the iMAR algorithm enabled. The specific

presets for the algorithm may vary depending on the type and location of the metal implant

(e.g., hip prosthesis preset).

PET Attenuation Correction: Use the MAR-corrected CT images for the attenuation

correction of the PET data.

Image Analysis: Review both the attenuation-corrected and non-attenuation-corrected PET

images to verify that any areas of increased uptake near the implant are not artifactual.

Visualizations
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Image Acquisition & Initial Review

Artifact Characterization

Mitigation & Correction

Final Assessment

Fluciclovine PET/CT Scan Acquired Review Reconstructed Images for Potential Artifacts

Blurred Lesion Borders or PET/CT Misregistration?

Streak Artifacts Near Metallic Implant?

High Activity in Pelvis Obscuring Anatomy?

Apply Motion Correction Algorithm

Yes

No Significant Artifacts Identified

No

Re-reconstruct CT with MAR

Yes

No

Review Non-Attenuation Corrected (NAC) Images

Yes

No

Re-evaluate Corrected Images

Click to download full resolution via product page

Caption: Workflow for identifying and mitigating common artifacts.
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Patient Preparation Protocol

Injection & Scanning

4-hour Fast (water permitted)

No Strenuous Exercise for 24 hours

Do Not Void for 30-60 mins Pre-injection

Inject Fluciclovine

Position Patient (Arms Up)

Scan 3-5 mins Post-injection

Click to download full resolution via product page

Caption: Key steps in the patient preparation protocol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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